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Compound of Interest

Compound Name: 4-ethylhexan-1-ol

Cat. No.: B2670570 Get Quote

An In-depth Technical Guide to 4-ethylhexan-1-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-ethylhexan-1-ol, including its structural data, physicochemical characteristics,

and relevant experimental protocols.

General Information and Chemical Identifiers
4-Ethylhexan-1-ol is a branched-chain primary alcohol. Its structure consists of a six-carbon

hexane chain with an ethyl group substituent at the fourth carbon and a primary alcohol group

at the first position.[1] This branching influences its physical properties, such as boiling point

and solubility, when compared to its linear isomer, 1-octanol.[1]

The table below summarizes the key identifiers for 4-ethylhexan-1-ol.
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Identifier Value Source

IUPAC Name 4-ethylhexan-1-ol [2]

CAS Number 66576-32-7 [3]

Molecular Formula C₈H₁₈O [2][3]

Molecular Weight 130.23 g/mol [2]

Canonical SMILES CCC(CC)CCCO [2][3]

InChI
InChI=1S/C8H18O/c1-3-8(4-

2)6-5-7-9/h8-9H,3-7H2,1-2H3
[2][3]

InChIKey
RLGDVTUGYZAYIX-

UHFFFAOYSA-N
[2][3]

Physicochemical Properties
4-Ethylhexan-1-ol is a colorless liquid at room temperature.[3] It is characterized by moderate

volatility and is poorly soluble in water but soluble in many organic solvents.[3] The following

table details its key physical and chemical properties.

Property Value Source

Appearance Colorless liquid [3]

Boiling Point ~163 °C (at 760 Torr) [3]

96 °C (at 20 Torr) [4]

Flash Point 64.2 °C [3]

Density (Predicted) 0.821 ± 0.06 g/cm³ [4]

pKa (Predicted) 15.17 ± 0.10 [4]

LogP (Computed) 2.7 [2]

Solubility
Poorly soluble in water; soluble

in many organic solvents
[3]
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Experimental Protocols
Detailed experimental protocols for 4-ethylhexan-1-ol are not extensively published. However,

standard organic chemistry methodologies for the synthesis, purification, and characterization

of primary alcohols are applicable.

3.1. Synthesis Methods

Several industrial-scale synthesis routes can be employed to produce 4-ethylhexan-1-ol:

Hydrogenation of 4-ethylhexanal: This method involves the reduction of the corresponding

aldehyde, 4-ethylhexanal, to form the primary alcohol.[3]

Oxo Process (Hydroformylation): This process involves the reaction of an appropriate olefin

with carbon monoxide and hydrogen, followed by hydrogenation of the resulting aldehyde to

yield the alcohol.[3]

Guerbet Reaction: This reaction involves the dimerization of lower-chain alcohols under

specific catalytic conditions to produce higher-branched alcohols like 4-ethylhexan-1-ol.[3]

3.2. Purification: Distillation

A standard protocol for purifying a liquid alcohol like 4-ethylhexan-1-ol is distillation. This

technique separates compounds based on differences in their boiling points.

Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a heating

mantle, a distillation head with a thermometer, a condenser, and a receiving flask.

Procedure:

The crude 4-ethylhexan-1-ol is placed in the round-bottom flask with a few boiling chips

to ensure smooth boiling.[5]

The mixture is heated, and the temperature is monitored. The vapor of the compound with

the lower boiling point will rise first.

The vapor travels into the condenser, where it cools and condenses back into a liquid.
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The purified liquid (distillate) is collected in the receiving flask. The temperature should

remain stable throughout the collection of the pure fraction.[5]

3.3. Structural Characterization: NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a primary tool for elucidating the structure

of organic molecules.

Sample Preparation: A small amount of the purified alcohol is dissolved in a deuterated

solvent (e.g., CDCl₃) and placed in an NMR tube.

¹H NMR Spectroscopy:

The hydroxyl proton (-OH) typically appears as a broad singlet, and its chemical shift can

vary (0.5-5.0 ppm) depending on concentration and solvent.[6] This peak can be

confirmed by adding a drop of D₂O, which will cause the -OH peak to disappear from the

spectrum.[7]

Protons on the carbon adjacent to the hydroxyl group (α-protons) are deshielded and

typically appear in the 3.3–4.0 ppm range.[6]

Other aliphatic protons will appear further upfield.

¹³C NMR Spectroscopy:

The carbon atom bonded to the hydroxyl group is deshielded and typically resonates in

the 50–80 ppm range.[6]

Other aliphatic carbons will appear in the upfield region (10-40 ppm).[6]

2D NMR Techniques (COSY, HSQC, HMBC): These experiments can be used to establish

the connectivity between protons and carbons, confirming the exact structure and

assignment of all signals.

Visualizations
The following diagrams illustrate the key properties and a general experimental workflow for 4-
ethylhexan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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